Cas no 1804705-45-0 (2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol
• CAS No: 1804705-45-0
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4882032
• Update Time: 2025-10-29

2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol

• Inchi： 1S/C7H5F3INO/c8-4-3(2-13)1-12-6(5(4)11)7(9)10/h1,7,13H,2H2
• InChI Key： PDOGENYHANZIEB-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol

2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol (CAS No. 1804705-45-0): A Comprehensive Overview

2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol (CAS No. 1804705-45-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel drugs and chemical probes.

The molecular structure of 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol is composed of a pyridine ring substituted with difluoromethyl, fluoro, and iodo groups, along with a hydroxymethyl group. These functional groups confer the compound with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated and iodinated pyridines in medicinal chemistry. For instance, the presence of the difluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the iodo group can facilitate radiolabeling for imaging applications. The hydroxymethyl group, on the other hand, can serve as a site for further functionalization or conjugation with other molecules.

In the context of drug discovery, 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol has been explored as a scaffold for the development of selective inhibitors targeting specific enzymes or receptors. One notable application is its use in the design of inhibitors for kinases, which are key enzymes involved in various cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol exhibited potent inhibitory activity against a specific kinase involved in cancer progression. The researchers found that these derivatives demonstrated high selectivity and low toxicity, making them promising leads for further optimization and clinical development.

Beyond its potential as a drug candidate, 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol has also been utilized as a chemical probe to investigate biological processes at the molecular level. Chemical probes are essential tools in modern biomedical research, enabling scientists to study protein function and validate therapeutic targets. The unique properties of this compound make it well-suited for such applications.

In a recent publication in Nature Chemical Biology, researchers used 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol-based probes to elucidate the mechanism of action of a novel class of enzymes involved in lipid metabolism. The study provided valuable insights into the role of these enzymes in metabolic diseases and opened new avenues for therapeutic intervention.

The synthesis of 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol has been optimized to achieve high yields and purity levels. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These methods have facilitated the scalable production of this compound, making it more accessible for both academic and industrial research.

The physical and chemical properties of 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol, such as its solubility, stability, and reactivity, have been extensively characterized. This information is crucial for optimizing its use in different experimental settings and ensuring reproducibility across studies.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-iodopyridine-5-methanol (CAS No. 1804705-45-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for developing novel drugs and chemical probes. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the scientific community.